Cas no 1807013-00-8 (Ethyl 4-aminomethyl-2-cyano-3-hydroxyphenylacetate)

• Product Name: Ethyl 4-aminomethyl-2-cyano-3-hydroxyphenylacetate
• CAS No: 1807013-00-8
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4946116
• Update Time: 2025-10-30

Ethyl 4-aminomethyl-2-cyano-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-2-cyano-3-hydroxyphenylacetate

• Inchi： 1S/C12H14N2O3/c1-2-17-11(15)5-8-3-4-9(6-13)12(16)10(8)7-14/h3-4,16H,2,5-6,13H2,1H3
• InChI Key： QJZWXUCQQOVZAW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(CN)=C(C=1C#N)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 0.9
• Topological Polar Surface Area: 96.3

Additional information on Ethyl 4-aminomethyl-2-cyano-3-hydroxyphenylacetate

Research Brief on Ethyl 4-aminomethyl-2-cyano-3-hydroxyphenylacetate (CAS: 1807013-00-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-aminomethyl-2-cyano-3-hydroxyphenylacetate (CAS: 1807013-00-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This multifunctional molecule, featuring an aminomethyl group, cyano functionality, and hydroxyl-phenylacetate scaffold, presents unique opportunities for drug discovery and biochemical tool development. Recent studies have focused on its potential as a versatile building block for the synthesis of bioactive compounds targeting various disease pathways.

Structural analyses reveal that the compound's molecular architecture allows for multiple points of chemical modification, making it particularly valuable for medicinal chemistry applications. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxyl) groups creates an interesting electronic environment that influences its reactivity and potential biological interactions. Computational modeling studies suggest favorable drug-like properties, including moderate lipophilicity and acceptable predicted solubility profiles.

In recent pharmacological investigations, derivatives of Ethyl 4-aminomethyl-2-cyano-3-hydroxyphenylacetate have shown promising activity against several enzyme targets. Particularly noteworthy is its application in the development of kinase inhibitors, where the scaffold has demonstrated the ability to interact with ATP-binding pockets while maintaining selectivity. Research groups have reported successful modifications at the aminomethyl position to create compounds with improved target affinity and pharmacokinetic properties.

The compound's synthetic utility has been expanded through novel methodologies published in the past year. A 2023 study demonstrated an efficient three-component coupling approach using this building block, enabling rapid access to diverse heterocyclic systems. This advancement significantly reduces the synthetic steps required to generate potential drug candidates, addressing a key challenge in medicinal chemistry workflows.

Emerging safety data from preclinical studies indicate that the parent compound exhibits favorable toxicity profiles at pharmacologically relevant concentrations. However, researchers emphasize the need for careful evaluation of specific derivatives, as biological activity can vary significantly with structural modifications. Current investigations are exploring structure-activity relationships to optimize both efficacy and safety parameters.

Looking forward, Ethyl 4-aminomethyl-2-cyano-3-hydroxyphenylacetate represents a promising scaffold for continued exploration in drug discovery. Its combination of synthetic accessibility and demonstrated biological relevance positions it as a valuable tool for addressing unmet medical needs. Ongoing research is expected to further elucidate its full potential across various therapeutic areas, including oncology, inflammation, and metabolic disorders.